Cas no 18231-61-3 (2-Butene-1,4-diamine)

• Product Name: 2-Butene-1,4-diamine
• CAS No: 18231-61-3
• MF: C₄H₁₀N₂
• MW: 86.135600566864
• CID: 164598
• PubChem ID: 6392687
• Update Time: 2025-04-19

2-Butene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,4-diamine
• but-2-ene-1,4-diamine
• Diaminobutene
• (2E)-but-2-ene-1,4-diamine
• 1,4-Diamino-2-butene
• but-1-ene-1,1-diamine
• E-Bed diamine
• 40930-37-8
• US9161922, Table 1, Compound 8
• DTXSID201044354
• AKOS025149246
• 2-Butene-1,4-diamine, (E)-
• BDBM185642
• EN300-130407
• EN300-1588901
• (E)-but-2-ene-1,4-diamine
• AKOS006374611
• MFCD00047962
• CHEMBL3899142
• 18231-61-3
• (2E)-2-Butene-1,4-diamine
• (E)-2-Butene-1,4-diamine
• 1,4-diaminobut-2-ene

• Inchi： 1S/C4H10N2/c5-3-1-2-4-6/h1-2H,3-6H2/b2-1+
• InChI Key： FPYGTMVTDDBHRP-OWOJBTEDSA-N
• SMILES： NC/C=C/CN

Computed Properties

• Exact Mass: 86.0845
• Monoisotopic Mass: 86.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 34.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines